(5,6-Dimethyl-4-oxo-3-phenyl-3,4-dihydro-thieno[2,3-d]pyrimidin-2-ylsulfanyl)-acetic acid

• IUPAC Name: 2-(5,6-dimethyl-4-oxo-3-phenylthieno[2,3-d]pyrimidin-2-yl)sulfanylacetic acid
• InChI: InChI=1S/C16H14N2O3S2/c1-9-10(2)23-14-13(9)15(21)18(11-6-4-3-5-7-11)16(17-14)22-8-12(19)20/h3-7H,8H2,1-2H3,(H,19,20)
• InChI Key: NEKYZFDGTCDMIY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=C1C(=O)N(C(=N2)SCC(=O)O)C3=CC=CC=C3)C
• Molecular Formula: C16H14N2O3S2
• Molecular Weight: 346.4 g/mol

Description

“(5,6-Dimethyl-4-oxo-3-phenyl-3,4-dihydro-thieno[2,3-d]pyrimidin-2-ylsulfanyl)-acetic acid” is a chemical compound. It is part of a class of compounds known as thieno[2,3-d]pyrimidines.

Scientific Research Applications

Synthesis and Chemical Reactions

• Facile Synthesis of Isoxazolo and Thiazolo Thieno Pyrimidines : A study by Abdel-fattah et al. (1998) presents a one-pot synthesis method involving the reaction of 5,6-dimethyl-2-thioxo-1,2,3,4-tetrahydrothieno[2,3-d]pyrimidin-4-one, chloroacetic acid, and aldehyde to produce new ring systems including isoxazolo and thiazolo thieno pyrimidines Abdel-fattah et al., 1998.

• Synthesis of Thieno-pyrimido-Isoquinolines : Zadorozhny et al. (2008) described the synthesis of thieno-[3′,2′:5,6]-and-[2′,3′:5,6]pyrimido-[1,2-b]isoquinolines, showcasing the versatility of thieno pyrimidin compounds in forming complex heterocycles Zadorozhny et al., 2008.

• C-Nucleosides Synthesis : Hamed et al. (2001) explored the cyclization of 2-hydrazino-5,6-dimethyl-3H-thieno[2,3-d]pyrimidin-4-one, leading to the formation of various C-nucleosides, a crucial aspect in nucleic acid chemistry Hamed et al., 2001.

• Thiosemicarbazide Reactions : Vas’kevich et al. (2004) studied the reaction of thiosemicarbazides with dimethyl acetylenedicarboxylate, demonstrating the reactivity of thieno[2,3-d]pyrimidin compounds in forming thiazolidin derivatives Vas’kevich et al., 2004.

• Quantum Chemical Studies : Mamarahmonov et al. (2014) performed quantum chemical calculations to understand the electronic structure and reactivity of substituted thieno[2,3-d]pyrimidin-4-ones, providing insights into their potential chemical applications Mamarahmonov et al., 2014.

Biological Activities

• Synthesis of Antianaphylactic Compounds : Wagner et al. (1993) synthesized derivatives of thieno[2,3-d]pyrimidine with antianaphylactic activity, highlighting the potential biological applications of these compounds Wagner et al., 1993.

• Nonsteroidal Anti-Inflammatory Drugs (NSAIDs) : Santagati et al. (2002) reported on the synthesis and evaluation of phenyl derivatives containing thieno[2,3-d]pyrimidin-4(1H)-one as potential NSAIDs, showcasing the medical applications of these compounds Santagati et al., 2002.

• Aldose Reductase Inhibitors : Ogawva et al. (1993) synthesized and tested a series of thieno pyrimidin-acetic acids for their ability to inhibit aldose reductase, an enzyme implicated in diabetic complications Ogawva et al., 1993.

• Antioxidant and Antimicrobial Properties : Saundane et al. (2012) evaluated thiazolidinone and azetidinone derivatives encompassing indolylthienopyrimidines for their antioxidant and antimicrobial activities Saundane et al., 2012.

• Anticancer Activity : Abdellatif et al. (2014) synthesized pyrazolo[3,4-d]pyrimidin-4-one derivatives and tested them for their anticancer activity, particularly against the MCF-7 human breast adenocarcinoma cell line Abdellatif et al., 2014.